Cas no 1804443-28-4 (Methyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1804443-28-4
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4848764
• Update Time: 2025-10-29

Methyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-15-9(14)7-6(8(11)12)3-2-5(4-10)13-7/h2-3,8H,4H2,1H3
• InChI Key： NIOOZMAKARZPPY-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(F)F)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate

Methyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate

Methyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate is a highly specialized organic compound with the CAS number 1804443-28-4. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The structure of this compound is characterized by a pyridine ring substituted with a methyl group at position 2, a bromomethyl group at position 6, and a difluoromethyl group at position 3. These substituents contribute to its distinctive reactivity and functional properties.

The synthesis of Methyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for research and industrial applications. The compound's structure has been extensively analyzed using modern spectroscopic techniques such as NMR, IR, and MS, which have provided valuable insights into its molecular geometry and electronic properties.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its role in constructing complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, the bromomethyl group can serve as an electrophilic site for nucleophilic substitutions, enabling the construction of diverse molecular architectures. Similarly, the difluoromethyl group introduces unique electronic effects that can modulate the reactivity of the molecule in various chemical transformations.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives like Methyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate in drug discovery. These compounds are being investigated for their potential as inhibitors of key enzymes involved in disease pathways. For example, studies have shown that derivatives of this compound can exhibit selective inhibition against certain kinases, making them valuable leads for anti-cancer drug development.

In addition to its pharmaceutical applications, Methyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate has also found relevance in agrochemical research. Its ability to interact with biological systems makes it a candidate for developing novel pesticides and herbicides. Researchers are particularly interested in its potential to target specific biochemical pathways in pests and weeds without causing harm to non-target organisms.

The environmental impact of this compound is another area of active research. Scientists are evaluating its biodegradation pathways and assessing its potential risks to ecosystems. Understanding these aspects is crucial for ensuring the safe use of this compound in industrial and agricultural settings.

In conclusion, Methyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and application-oriented research, positions it as a valuable tool for advancing scientific innovation. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.